2-azido-4-bromobenzonitrile
Overview
Description
2-Azido-4-bromobenzonitrile (2-ABN) is an organic compound that has been studied extensively in the lab for its potential applications in various scientific fields. It is a versatile compound, with a wide range of uses, including synthesis, catalysis, and biochemistry.
Scientific Research Applications
2-azido-4-bromobenzonitrile has been studied extensively in the lab for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a building block for the synthesis of complex molecules. It has also been used in the study of biochemistry, as it can be used to modify proteins, enzymes, and other biomolecules.
Mechanism of Action
The mechanism of action of 2-azido-4-bromobenzonitrile is not fully understood. However, it is believed that the azide group of the compound interacts with the target molecule, resulting in a reaction that alters the structure of the molecule. This reaction can lead to changes in the biochemical and physiological properties of the molecule.
Biochemical and Physiological Effects
2-azido-4-bromobenzonitrile has been studied for its potential effects on biochemical and physiological processes. It has been shown to modulate the activity of enzymes, proteins, and other biomolecules, and has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-azido-4-bromobenzonitrile is a versatile compound, and has a wide range of uses in the lab. It is relatively easy to synthesize, and has a high yield of the desired product. However, it is a highly reactive compound, and must be handled with care. It is also a highly toxic compound, and must be used in a well-ventilated area.
Future Directions
2-azido-4-bromobenzonitrile has a wide range of potential applications in the lab, and there are many potential future directions for its use. For example, it could be used to study the structure and function of proteins and enzymes, or to study the effects of different compounds on biochemical and physiological processes. It could also be used to develop new drugs and treatments for various diseases. Additionally, it could be used to study the effects of environmental toxins, or to develop new methods for synthesizing complex molecules. Finally, it could be used to develop new catalysts for organic reactions.
Synthesis Methods
2-azido-4-bromobenzonitrile is synthesized by a process known as the Ullmann reaction. This reaction involves the reaction of an aryl halide with an azide in the presence of a copper salt catalyst. The reaction typically takes place at a temperature of 80-90°C, and yields a high yield of the desired product. The reaction is often used to synthesize a wide range of organic compounds, including 2-azido-4-bromobenzonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-4-bromobenzonitrile involves the conversion of 4-bromobenzonitrile to 2-azido-4-bromobenzonitrile through a series of reactions.", "Starting Materials": [ "4-bromobenzonitrile", "NaN3", "DMF", "HCl", "NaOH", "H2SO4", "NaHCO3", "NaCl", "water" ], "Reaction": [ "Step 1: Dissolve 4-bromobenzonitrile in DMF and add NaN3 to the solution. Stir the mixture at room temperature for several hours.", "Step 2: Add HCl to the reaction mixture to adjust the pH to acidic. Extract the product with dichloromethane.", "Step 3: Wash the organic layer with NaHCO3 solution and water. Dry the organic layer with Na2SO4.", "Step 4: Concentrate the organic layer under reduced pressure to obtain crude 2-azido-4-bromobenzonitrile.", "Step 5: Dissolve the crude product in ethanol and add NaOH solution to the solution. Stir the mixture at room temperature for several hours.", "Step 6: Acidify the reaction mixture with HCl and extract the product with dichloromethane.", "Step 7: Wash the organic layer with NaCl solution and water. Dry the organic layer with Na2SO4.", "Step 8: Concentrate the organic layer under reduced pressure to obtain pure 2-azido-4-bromobenzonitrile." ] } | |
CAS RN |
1597923-15-3 |
Molecular Formula |
C7H3BrN4 |
Molecular Weight |
223 |
Purity |
95 |
Origin of Product |
United States |
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